Cas no 2223044-76-4 (3-Bromo-6-methylpyridine-4-boronic acid pinacol ester)
2223044-76-4 structure
Product Name:3-Bromo-6-methylpyridine-4-boronic acid pinacol ester
CAS No:2223044-76-4
MF:C12H17BBrNO2
MW:297.983882665634
CID:6813934
PubChem ID:133662178
Update Time:2025-03-03
3-Bromo-6-methylpyridine-4-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-6-methylpyridine-4-boronic acid pinacol ester
- CS-32553
- 2223044-76-4
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- Inchi: 1S/C12H17BBrNO2/c1-8-6-9(10(14)7-15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
- InChI Key: WFTOKGGHNYLICJ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C)C=C1B1OC(C)(C)C(C)(C)O1
Computed Properties
- Exact Mass: 297.05357Da
- Monoisotopic Mass: 297.05357Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
3-Bromo-6-methylpyridine-4-boronic acid pinacol ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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